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Compound of Interest

Compound Name: 1-fluoro-2-naphthaldehyde

Cat. No.: B122676 Get Quote

1-fluoro-2-naphthaldehyde (CAS No. 143901-96-6) is a fluorinated aromatic aldehyde that

serves as a valuable intermediate in the synthesis of complex organic molecules.[1] Its utility in

pharmaceuticals, agrochemicals, and materials science stems from the unique reactivity

conferred by the aldehyde functional group and the electronic effects of the fluorine atom on

the naphthalene core.[1] As with any reactive chemical intermediate, a thorough understanding

of its potential hazards and the implementation of rigorous safety protocols are not merely

procedural formalities but are fundamental to ensuring the well-being of laboratory personnel

and the integrity of research.

This guide provides a comprehensive overview of the safety and handling precautions for 1-
fluoro-2-naphthaldehyde. While specific toxicological data for this compound is limited, this

document synthesizes available information and extrapolates from the known hazard profiles of

structurally similar compounds, such as 1-naphthaldehyde and 2-naphthaldehyde, to establish

a robust framework for its safe use. The protocols and recommendations herein are designed

for researchers, scientists, and drug development professionals, emphasizing the causality

behind each safety measure to foster a culture of proactive risk management.[2]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information.[3] For 1-fluoro-2-
naphthaldehyde, the available data points to a classification that necessitates careful

handling.[4]
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Signal Word: Warning[4]

GHS Pictogram:[4]

Table 1: GHS Hazard and Precautionary Statements for 1-fluoro-2-naphthaldehyde[4]

Code Hazard Statement Code
Precautionary
Statement

H315
Causes skin
irritation.

P261
Avoid breathing
dust/fume/gas/mist
/vapors/spray.

H319
Causes serious eye

irritation.
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

H335
May cause respiratory

irritation.
P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P405 Store locked up.

| | | P501 | Dispose of contents/container to an approved waste disposal plant. |

Causality Insight: The hazard profile is consistent with many aromatic aldehydes. The aldehyde

group can react with biological macromolecules, and the naphthalene structure contributes to

its irritant properties.[5] The provided H-statements for 1-fluoro-2-naphthaldehyde align

closely with the more extensively documented hazards of 1-naphthaldehyde and 2-
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naphthaldehyde, which are also classified as skin, eye, and respiratory irritants and are harmful

if swallowed.[6][7][8] Therefore, it is prudent to handle this compound with the assumption that

it shares these additional hazards.

Toxicological Profile and Exposure Routes
While comprehensive toxicological studies on 1-fluoro-2-naphthaldehyde are not readily

available in the public domain, the primary health risks can be inferred from its GHS

classification and the known effects of related naphthaldehydes.[7][9]

Inhalation: May cause respiratory tract irritation.[4] Symptoms can include coughing and

shortness of breath. Handling the solid powder requires measures to prevent dust formation

and inhalation.[10]

Skin Contact: Causes skin irritation.[4] Prolonged or repeated contact may lead to dermatitis.

[9] The compound may be absorbed through the skin, although the extent is not known.

Eye Contact: Causes serious eye irritation.[4] Direct contact can result in redness, pain, and

tearing. It should be treated as a potential lachrymator, a substance that stimulates tear

production.[9]

Ingestion: While not explicitly classified, related compounds like 1-naphthaldehyde are

harmful if swallowed.[6] Ingestion may cause irritation of the digestive tract.[9]

Self-Validating System: The consistency in the hazard profiles across various naphthaldehyde

derivatives provides a high degree of confidence in these inferred toxicological effects. The

most protective assumption—that 1-fluoro-2-naphthaldehyde shares the full spectrum of

hazards seen in its analogues—should always be adopted.

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, combining engineering controls with

appropriate PPE.[2]

Engineering Controls:
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Fume Hood: All handling of 1-fluoro-2-naphthaldehyde, especially weighing and

transferring the solid, must be conducted in a properly functioning chemical fume hood to

keep airborne concentrations low.[9][11]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors or

dust.[9]

Safety Stations: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[9]

Table 2: Personal Protective Equipment (PPE) Requirements

Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection
Chemical splash goggles
or a face shield.[9]

Standard safety glasses
are insufficient. Goggles
provide a seal around the
eyes to protect against
dust and splashes.[12]

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile).[2]

Inspect gloves for tears or

holes before each use.

Change gloves immediately if

contaminated. Do not wear

gloves outside the laboratory.

[13]

Body Protection Flame-resistant lab coat.[2]

A fully fastened lab coat

protects skin and personal

clothing from contamination.

| Respiratory Protection | Not typically required if work is performed in a fume hood. | If

engineering controls are insufficient or during a large spill, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors/particulates should be used.[9] |

Safe Handling, Storage, and Experimental Workflow
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Adherence to methodical handling and storage protocols is critical for preventing accidents and

maintaining the chemical's purity.

Handling:

Avoid all personal contact, including inhalation.[14]

Wash hands thoroughly after handling, even if gloves were worn.[9]

Prevent dust formation when handling the solid. Use weighing paper or a spatula to gently

transfer the material.

Keep containers tightly closed when not in use.[9]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[9]

The compound should be stored under an inert atmosphere (e.g., nitrogen or argon) at room

temperature.[4]

Keep away from strong oxidizing agents and strong bases, which are common

incompatibilities for aldehydes.[10]

Experimental Workflow Diagram

The following diagram outlines a self-validating workflow for the safe handling of 1-fluoro-2-
naphthaldehyde in a typical laboratory procedure.
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Preparation Phase

Handling & Reaction Phase

Post-Procedure & Disposal Phase

1. Conduct Risk Assessment
(Review SDS)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Fume Hood
(Verify Airflow, Clear Workspace)

4. Transfer Chemical
(Inside Fume Hood)

5. Weigh Solid
(Minimize Dust)

6. Set Up Reaction
(Closed System if Possible)

7. Monitor Reaction
(Observe from Outside Hood)

8. Quench Reaction
(If Necessary, in Hood)

9. Segregate Waste
(Label Hazardous Waste Container)

10. Decontaminate Glassware & Surfaces

11. Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Standard Operating Procedure for handling 1-fluoro-2-naphthaldehyde.
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Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 3: First Aid Measures

Exposure Route Action

Inhalation

Move the person to fresh air. If breathing
is difficult, give oxygen. Seek immediate
medical attention.[9]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Get medical advice if irritation persists.

[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[10]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[9] |

Accidental Release (Spills):

Evacuate non-essential personnel from the area.

Ensure adequate ventilation and wear full PPE.

For a solid spill, carefully sweep up the material to avoid creating dust and place it into a

suitable, labeled container for disposal.[10]

For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

chemical waste container.[9]

Clean the spill area thoroughly.
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Fire-Fighting Measures:

Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or

appropriate foam.[6]

Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon

dioxide, and hydrogen fluoride may be generated.[15]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Physicochemical and Disposal Information
Table 4: Physicochemical Properties of 1-fluoro-2-naphthaldehyde

Property Value Source

CAS Number 143901-96-6 [16]

Molecular Formula C₁₁H₇FO [16]

Molecular Weight 174.17 g/mol [16]

Physical Form Solid [4]

Melting Point Not available [16]

| Boiling Point | Not available |[16] |

Disposal Considerations: Chemical waste must be disposed of in accordance with local, state,

and federal regulations.[14]

Dispose of contents and container to an approved waste disposal plant.[17]

Do not dispose of down the drain.

Waste should be placed in a clearly labeled, sealed container designated for hazardous

chemical waste.[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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